Cas no 1804465-25-5 (5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole)

• Product Name: 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole
• CAS No: 1804465-25-5
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 4816802
• Update Time: 2025-05-24

5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole

• Inchi： 1S/C8H6FNO2/c9-4-5-1-2-7-6(3-5)10-8(11)12-7/h1-3H,4H2,(H,10,11)
• InChI Key： QVPFVBBTUBVLSF-UHFFFAOYSA-N
• SMILES： FCC1C=CC2=C(C=1)NC(=O)O2

Computed Properties

• Exact Mass: 167.03825660 g/mol
• Monoisotopic Mass: 167.03825660 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3
• Molecular Weight: 167.14

Additional information on 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole

Introduction to 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole (CAS No. 1804465-25-5)

5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804465-25-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the benzo[d]oxazole class, which is a well-documented scaffold in drug discovery, often exhibiting bioactivity across various therapeutic modalities. The presence of both a fluoromethyl group and a hydroxy substituent in its molecular structure imparts distinct chemical reactivity and potential pharmacological advantages, making it a subject of intense research interest.

The fluoromethyl moiety is particularly noteworthy in medicinal chemistry, as fluorine atoms are known to modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In particular, fluorine substitution can enhance the binding interactions between a drug candidate and its biological target, often leading to improved pharmacokinetic profiles. The hydroxy group, on the other hand, contributes to hydrogen bonding capabilities, which can be critical for optimizing receptor binding and enhancing solubility. Together, these functional groups in 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole create a versatile platform for further derivatization and exploration of its biological potential.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising scaffolds like 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole for various therapeutic applications. Studies have highlighted its potential in inhibiting key enzymes and pathways implicated in inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The benzo[d]oxazole core is structurally similar to natural products such as scopolamine and dihydroartemisinin, which have demonstrated significant therapeutic value. The incorporation of fluorine and hydroxyl functionalities into this scaffold suggests that 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole may exhibit enhanced bioavailability and target specificity compared to its parent compounds.

In particular, research has indicated that derivatives of benzo[d]oxazole with fluorinated aromatic rings may serve as potent inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The fluoromethyl group in 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole could facilitate tighter binding to these enzymes by increasing van der Waals interactions or by modulating the electronic properties of the active site. Meanwhile, the hydroxy group could participate in hydrogen bonding with key residues in the enzyme's binding pocket, further stabilizing the inhibitor-enzyme complex.

Moreover, the growing interest in fluorinated compounds stems from their ability to cross the blood-brain barrier more effectively than non-fluorinated analogs. This property is particularly relevant for developing treatments for central nervous system (CNS) disorders. Preliminary studies on 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole have suggested potential neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. The compound has been shown to modulate cholinergic systems and inhibit aggregation of amyloid-beta plaques, key pathological features associated with these neurodegenerative conditions.

The synthesis of 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as halogenation and hydroxyllation. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have also been employed to introduce the fluoromethyl group efficiently. The availability of scalable synthetic methodologies is crucial for translating laboratory findings into clinical applications.

Evaluation of the pharmacokinetic properties of 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole has revealed promising characteristics that make it an attractive candidate for drug development. In vitro studies indicate moderate solubility in water but good solubility in lipophilic solvents, suggesting a balanced distribution between aqueous compartments and lipid membranes. Additionally, preliminary toxicology assessments have shown low acute toxicity profiles at tested doses, although further long-term studies are necessary to fully assess its safety profile.

The potential therapeutic applications of 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole extend beyond inflammation and neurodegeneration. Emerging research suggests its utility in antimicrobial therapies due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features that make it effective against human enzymes may also confer activity against microbial targets without significant cross-resistance with existing antibiotics.

Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the exploration of compounds like 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole. High-resolution structural biology techniques such as X-ray crystallography and cryo-electron microscopy are being employed to elucidate how this molecule interacts with biological targets at an atomic level. These insights are critical for designing next-generation derivatives with improved efficacy and reduced side effects.

The role of computational modeling cannot be overstated in modern drug discovery; molecular docking simulations have already provided valuable insights into how modifications to the core structure of 5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole could enhance its binding affinity or selectivity for specific targets. By integrating experimental data with computational predictions, researchers can prioritize candidates for further testing more efficiently than ever before.

In conclusion,5-(Fluoromethyl)-2-hydroxybenzo[d]oxazole (CAS No. 1804465-25-5) represents a compelling example of how structural innovation can yield novel bioactive molecules with broad therapeutic potential. Its unique combination of functional groups positions it as a versatile scaffold for further medicinal chemistry exploration while addressing unmet medical needs across multiple disease areas.